Cas no 453-55-4 (4-Methylbenzene-1,3-disulfonyl difluoride)
453-55-4 structure
Product Name:4-Methylbenzene-1,3-disulfonyl difluoride
CAS No:453-55-4
MF:C7H6F2O4S2
MW:256.246946811676
MDL:MFCD22053309
CID:2828024
PubChem ID:71346725
Update Time:2025-04-21
4-Methylbenzene-1,3-disulfonyl difluoride Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL9617406
- MFCD22053309
- DTXSID40772698
- 4-Methylbenzene-1,3-disulfonyl difluoride
- Toluene-2,4-disulfonyl fluoride
- 453-55-4
-
- MDL: MFCD22053309
- Inchi: 1S/C7H6F2O4S2/c1-5-2-3-6(14(8,10)11)4-7(5)15(9,12)13/h2-4H,1H3
- InChI Key: ISWRAPUJTQNBBF-UHFFFAOYSA-N
- SMILES: S(C1C=C(C=CC=1C)S(=O)(=O)F)(=O)(=O)F
Computed Properties
- Exact Mass: 255.96755734Da
- Monoisotopic Mass: 255.96755734Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 85Ų
4-Methylbenzene-1,3-disulfonyl difluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB275467-1 g |
Toluene-2,4-disulfonyl fluoride; . |
453-55-4 | 1 g |
€690.00 | 2023-07-20 | ||
| abcr | AB275467-1g |
Toluene-2,4-disulfonyl fluoride; . |
453-55-4 | 1g |
€690.00 | 2025-04-18 |
4-Methylbenzene-1,3-disulfonyl difluoride Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
453-55-4 (4-Methylbenzene-1,3-disulfonyl difluoride) Related Products
- 61153-14-8(2,6-dimethylbenzene-1-sulfonyl fluoride)
- 393-41-9(2,5-dimethylbenzene-1-sulfonyl fluoride)
- 62503-02-0(Benzenesulfonyl fluoride, ethyl-)
- 34586-49-7(2-ethylbenzene-1-sulfonyl fluoride)
- 444-31-5(2-methylbenzene-1-sulfonyl fluoride)
- 445-15-8(2,4-dimethylbenzene-1-sulfonyl fluoride)
- 329-98-6(PMSF)
- 455-16-3(4-methylbenzene-1-sulfonyl fluoride)
- 445-09-0(2,4,5-trimethylbenzene-1-sulfonyl fluoride)
- 384-98-5(2,4,6-trimethylbenzene-1-sulfonyl fluoride)
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